Cas no 1169764-58-2 (Linoleic acid-d)

• Product Name: Linoleic acid-d
• CAS No: 1169764-58-2
• MF: C₁₈H₂₇D₅O₂
• MW: 280.445486068726
• CID: 5092363
• PubChem ID: 168355615
• Update Time: 2026-03-02

Linoleic acid-d Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoic-17,17,18,18,18-d5 acid, (9Z,12Z)-
• Linoleic acid-d
• Linoleic acid-d5
• CS-0380598
• Linoleic -17,17,18,18,18-D5 acid
• HY-N0729S4
• 1169764-58-2

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i1D3,2D2
• InChI Key： OYHQOLUKZRVURQ-DOZUZJMZSA-N
• SMILES： C(CCCCCC(=O)O)C/C=C\C/C=C\CCCC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 285.271613989g/mol
• Monoisotopic Mass: 285.271613989g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3Ų

Additional information on Linoleic acid-d

Linoleic Acid-d: A Comprehensive Overview

Linoleic Acid-d, also known by its CAS number 1169764-58-2, is a derivative of linoleic acid, a polyunsaturated fatty acid that plays a crucial role in human health and various industrial applications. This compound has gained significant attention in recent years due to its unique properties and potential uses in fields such as nutrition, cosmetics, and pharmaceuticals.

Linoleic acid itself is an essential fatty acid, meaning it cannot be synthesized by the human body and must be obtained through diet or supplementation. The "d" in Linoleic Acid-d signifies that it is a deuterated form of the compound, where hydrogen atoms are replaced with deuterium atoms. This modification can enhance the stability of the molecule and alter its physical properties, making it suitable for specialized applications.

Recent studies have explored the impact of Linoleic Acid-d on cellular metabolism and its potential as a biomarker for metabolic disorders. Researchers have found that the deuterated form can provide more accurate measurements in metabolomic studies due to its distinct isotopic signature, which helps in tracking biochemical pathways with higher precision.

In the field of nutrition, Linoleic Acid-d has been investigated for its role in reducing inflammation and improving lipid profiles. Clinical trials have shown promising results, indicating that supplementation with this compound may help in managing conditions such as cardiovascular diseases and type 2 diabetes.

The industrial applications of Linoleic Acid-d are equally noteworthy. Its stability and resistance to oxidation make it an ideal ingredient in cosmetic formulations, particularly in products aimed at skin rejuvenation and anti-aging. Additionally, it is being explored as a potential feed additive for livestock to improve meat quality and reduce fat content.

From a technological standpoint, advancements in analytical techniques such as mass spectrometry have enabled researchers to better understand the behavior of Linoleic Acid-d in complex biological systems. These insights are paving the way for innovative uses in drug delivery systems and targeted therapies.

In conclusion, Linoleic Acid-d, with its CAS number 1169764-58-2, represents a versatile compound with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play an increasingly important role in both scientific advancements and everyday consumer products.